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Compound of Interest

Compound Name: 2-(Tetradecyloxy)ethanol

Cat. No.: B1593962

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(Tetradecyloxy)ethanol, a member of the glycol ether family, is a chemical compound with
applications in various research and industrial settings. Its unique properties as a solvent and
surfactant necessitate a thorough understanding of its health and safety profile to ensure the
well-being of laboratory personnel and the integrity of experimental outcomes. This guide
provides a comprehensive overview of the critical safety data, handling procedures, and
emergency protocols associated with 2-(Tetradecyloxy)ethanol, moving beyond a standard
safety data sheet to offer practical insights for its responsible use in a professional scientific
environment.

Chemical and Physical Identity

A foundational aspect of safe chemical handling is a clear understanding of its physical and
chemical properties. These characteristics influence its behavior under various conditions and
are critical for risk assessment.
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Property Value Source(s)
CAS Number 2136-70-1 [1112]
Molecular Formula C16H3402 [2][3]
Molecular Weight 258.44 g/mol [2][3]
Appearance Data not available

Melting Point 33-34°C [2]

Boiling Point 330.8 °C at 760 mmHg [2]

Flash Point 78.6 °C [2]

Density 0.871 g/cm? [2]

Vapor Pressure 1.19E-05 mmHg at 25°C [2]

Hazard Identification and GHS Classification

While a definitive, universally adopted GHS classification for 2-(Tetradecyloxy)ethanol is not
consistently available across all sources, preliminary information suggests that it should be
handled with care. One source indicates a lack of formal GHS classification under OSHA HCS
(29 CFR 1910)[4]. However, another source suggests potential hazards without providing
specific classifications[5]. Given its chemical family (glycol ethers), it is prudent to consider
potential irritant properties.

Precautionary Approach: In the absence of comprehensive GHS data, a conservative approach
is warranted. Researchers should treat 2-(Tetradecyloxy)ethanol as a potential skin and eye
irritant.

First-Aid Measures: A Protocol for Exposure
Response

Rapid and appropriate first-aid is critical in mitigating potential harm from chemical exposure.
The following protocols are based on general best practices for handling similar chemical
compounds.
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Experimental Protocol: First-Aid Response to 2-
(Tetradecyloxy)ethanol Exposure

1.

Inhalation:

Action: Immediately move the affected individual to an area with fresh air.

Causality: This removes the person from the source of exposure and provides a supply of
clean air to aid in recovery from any respiratory irritation.

Follow-up: If breathing is difficult, administer oxygen. If breathing has ceased, begin artificial
respiration immediately. Seek prompt medical attention. Do not use mouth-to-mouth
resuscitation if the substance was ingested or inhaled[5].

. Skin Contact:

Action: Remove all contaminated clothing. Immediately flush the affected skin with copious
amounts of water for at least 15 minutes.

Causality: Prompt and thorough washing helps to remove the chemical from the skin,
minimizing the potential for irritation or absorption.

Follow-up: If skin irritation develops or persists, seek medical advice.

. Eye Contact:

Action: Immediately flush the eyes with large quantities of water for a minimum of 15
minutes, holding the eyelids open to ensure thorough rinsing of the entire eye surface.
Causality: Immediate and prolonged irrigation is essential to wash away the chemical and
prevent or reduce the severity of eye irritation or damage.

Follow-up: Seek immediate medical attention, even if symptoms appear to subside.

. Ingestion:

Action: Do NOT induce vomiting. If the individual is conscious and alert, rinse their mouth
with water.

Causality: Inducing vomiting can cause further damage to the esophagus. Rinsing the mouth
helps to remove any residual chemical.

Follow-up: Seek immediate medical attention.
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Firefighting Measures and Accidental Release
Protocols

While not classified as highly flammable, 2-(Tetradecyloxy)ethanol has a flash point of
78.6°C, indicating that it can become combustible at elevated temperatures[2].

Suitable Extinguishing Media:

Dry chemical

Carbon dioxide (CO2)

Alcohol-resistant foam

Water spray

Firefighting Procedures: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear. Use water spray to cool fire-exposed containers.

Workflow for Accidental Release of 2-
(Tetradecyloxy)ethanol

Click to download full resolution via product page

Caption: Workflow for a safe and effective response to a spill of 2-(Tetradecyloxy)ethanol.

Handling, Storage, and Personal Protection: A
Proactive Approach to Safety

Proactive measures in handling and storage are paramount to preventing exposure and
ensuring a safe laboratory environment.
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Handling:

Handle in a well-ventilated area to minimize inhalation of any potential vapors[5].

Wear appropriate personal protective equipment (PPE) at all times.

Avoid contact with skin and eyes|[5].

Use non-sparking tools and prevent the build-up of electrostatic discharge[5].
Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place[5].

+ Keep away from incompatible materials and foodstuff containers[5].

Personal Protective Equipment (PPE) Selection Logic

Task: Handling 2-(Tetradecyloxy)ethanol

Potential Erxposure Routes

i Inhalation of Vapors / y i Skin Contact ; l/Eye Contact (Splashes) /
—_—

Recommended PPE
4 \

A/

Engineering Control: Personal Protective Equipment: Personal Protective Equipment: Personal Protective Equipment:
Fume Hood or Adequate Ventilation Lab Coat Chemical-Resistant Gloves (e.g., Nitrile) Safety Goggles with Side Shields

<
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Caption: Logical selection of PPE based on potential exposure routes when handling the
substance.
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Toxicological Profile: Understanding the Health
Effects

Detailed toxicological data for 2-(Tetradecyloxy)ethanol is not readily available in the public
domain. The Good Scents Company notes that oral, dermal, and inhalation toxicity have not
been determined[4]. Given the lack of specific data, it is essential to handle this chemical with
the assumption that it may have adverse health effects, particularly as a skin and eye irritant,
which is a common characteristic of glycol ethers.

Conclusion

The safe and effective use of 2-(Tetradecyloxy)ethanol in a research setting is contingent
upon a comprehensive understanding of its potential hazards and the implementation of robust
safety protocols. While a complete toxicological profile is not yet widely available, a
conservative and proactive approach to safety, including the consistent use of appropriate
personal protective equipment, proper handling and storage procedures, and preparedness for
emergency situations, is essential. This guide provides the foundational knowledge for
researchers and drug development professionals to work with 2-(Tetradecyloxy)ethanol
responsibly, ensuring both personal safety and the integrity of scientific research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safety Landscape of 2-
(Tetradecyloxy)ethanol: An In-depth Technical Guide]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1593962#health-and-safety-data-sheet-
for-2-tetradecyloxy-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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